N-(2,3-dichlorophenyl)-N'-4H-1,2,4-triazol-4-ylurea
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Overview
Description
N-(2,3-dichlorophenyl)-N'-4H-1,2,4-triazol-4-ylurea, also known as DCPTU, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DCPTU is a triazole-based fungicide that has been identified as a potent inhibitor of thyroid hormone synthesis. The compound has been used in various studies to investigate the mechanism of thyroid hormone synthesis and the effects of thyroid hormone disruption on physiological processes.
Mechanism of Action
N-(2,3-dichlorophenyl)-N'-4H-1,2,4-triazol-4-ylurea acts as an inhibitor of thyroid hormone synthesis by blocking the activity of the enzyme thyroperoxidase (TPO). TPO is responsible for the iodination and coupling of tyrosine residues in thyroglobulin to form thyroid hormones. N-(2,3-dichlorophenyl)-N'-4H-1,2,4-triazol-4-ylurea inhibits this process by binding to the active site of TPO and preventing the iodination of tyrosine residues.
Biochemical and Physiological Effects:
N-(2,3-dichlorophenyl)-N'-4H-1,2,4-triazol-4-ylurea-induced thyroid hormone disruption has been shown to have a variety of biochemical and physiological effects. In animal studies, N-(2,3-dichlorophenyl)-N'-4H-1,2,4-triazol-4-ylurea has been shown to reduce circulating levels of thyroid hormones, increase thyroid-stimulating hormone (TSH) levels, and alter the expression of genes involved in thyroid hormone synthesis and metabolism. N-(2,3-dichlorophenyl)-N'-4H-1,2,4-triazol-4-ylurea has also been shown to affect the development of the nervous system, cardiovascular system, and reproductive system.
Advantages and Limitations for Lab Experiments
N-(2,3-dichlorophenyl)-N'-4H-1,2,4-triazol-4-ylurea has several advantages as a tool for scientific research. The compound is relatively stable and easy to synthesize, making it readily available for use in experiments. N-(2,3-dichlorophenyl)-N'-4H-1,2,4-triazol-4-ylurea is also highly specific for TPO, allowing for selective inhibition of thyroid hormone synthesis. However, N-(2,3-dichlorophenyl)-N'-4H-1,2,4-triazol-4-ylurea has some limitations as a research tool. The compound has low solubility in water, which can make it difficult to administer in certain experimental settings. N-(2,3-dichlorophenyl)-N'-4H-1,2,4-triazol-4-ylurea also has a relatively short half-life, requiring frequent dosing in animal studies.
Future Directions
There are several potential future directions for research involving N-(2,3-dichlorophenyl)-N'-4H-1,2,4-triazol-4-ylurea. One area of focus is the development of more potent and selective inhibitors of TPO. Another area of interest is the investigation of the effects of thyroid hormone disruption on metabolic processes and metabolic disorders such as obesity and diabetes. N-(2,3-dichlorophenyl)-N'-4H-1,2,4-triazol-4-ylurea may also have potential applications in the treatment of thyroid disorders such as hyperthyroidism and thyroid cancer. Further research is needed to fully elucidate the potential applications of N-(2,3-dichlorophenyl)-N'-4H-1,2,4-triazol-4-ylurea in scientific research and medicine.
Synthesis Methods
N-(2,3-dichlorophenyl)-N'-4H-1,2,4-triazol-4-ylurea can be synthesized through a multi-step process starting from 2,3-dichloroaniline and 4-amino-1,2,4-triazole. The synthesis involves the formation of an intermediate compound, which is then treated with urea to yield N-(2,3-dichlorophenyl)-N'-4H-1,2,4-triazol-4-ylurea. The purity of the compound can be improved through recrystallization and chromatographic purification.
Scientific Research Applications
N-(2,3-dichlorophenyl)-N'-4H-1,2,4-triazol-4-ylurea has been extensively studied for its potential applications in scientific research. The compound has been used as a tool to investigate the mechanism of thyroid hormone synthesis and the effects of thyroid hormone disruption on physiological processes. N-(2,3-dichlorophenyl)-N'-4H-1,2,4-triazol-4-ylurea has also been used to study the role of thyroid hormone in embryonic development and the effects of thyroid hormone disruption on fetal development.
properties
IUPAC Name |
1-(2,3-dichlorophenyl)-3-(1,2,4-triazol-4-yl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7Cl2N5O/c10-6-2-1-3-7(8(6)11)14-9(17)15-16-4-12-13-5-16/h1-5H,(H2,14,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IERSTYASGPBJOH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)Cl)NC(=O)NN2C=NN=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7Cl2N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
30.9 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49824252 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
1-(2,3-Dichlorophenyl)-3-(1,2,4-triazol-4-yl)urea |
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